(3-Methyl-1-piperidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone hydrochloride

• IUPAC Name: (3-methylpiperidin-1-yl)-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone;hydrochloride
• InChI: InChI=1S/C13H20N4O.ClH/c1-9-3-2-6-17(8-9)13(18)12-10-7-14-5-4-11(10)15-16-12;/h9,14H,2-8H2,1H3,(H,15,16);1H
• InChI Key: GWDCDLFAJJAAMO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=NNC3=C2CNCC3.Cl
• Molecular Formula: C13H21ClN4O
• Molecular Weight: 284.78 g/mol

Description

“(3-Methyl-1-piperidinyl)(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanone hydrochloride” is a chemical compound with the CAS number 1220035-03-9. It belongs to the class of compounds known as 1H-Pyrazolo[3,4-b]quinolines.

Molecular Structure Analysis

1H-Pyrazolo[3,4-b]quinolines are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment. The parent structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties.

Scientific Research Applications

Synthesis and Structural Analysis

The compound has been synthesized and structurally analyzed in various studies. For instance, a related compound, (8-Chloro-3-methyl-1H-pyrazolo[4,3-c]cinnolin-1-yl)(pyridin-4-yl)methanone, was synthesized and its structure established through spectral data (Bawa et al., 2010). Additionally, the molecular interaction of a similar antagonist with the CB1 cannabinoid receptor was studied, providing insights into the structural and functional characteristics of these compounds (Shim et al., 2002).

Antimicrobial and Antimycobacterial Activities

Several studies have investigated the antimicrobial and antimycobacterial activities of derivatives of this compound. For example, nicotinic acid hydrazide derivatives exhibited antimycobacterial activity (R.V.Sidhaye et al., 2011). Novel pyrazole derivatives with antimicrobial and anticancer activities were also synthesized (Hafez et al., 2016).

Tautomeric and Structural Stability Studies

Research has been conducted on the tautomerism and structural stability of related compounds, providing valuable information on their chemical properties. For instance, studies on 5-Methyl-2-phenyl-3,3a,4,5,6,7-hexahydro-2H-pyrazolo[4,3-c]pyridin-3-one revealed insights into its zwitterionic structure and stability (Gubaidullin et al., 2014).

Synthesis of Derivatives for Biological Activities

Various derivatives of this compound have been synthesized and evaluated for biological activities, such as anticancer and antimicrobial effects. For example, synthesis and molecular docking studies of new 1,3-oxazole clubbed pyridyl-pyrazolines showed potential as anticancer and antimicrobial agents (Katariya et al., 2021).

Antagonist and Agonist Activity Studies

The compound and its derivatives have been studied for their antagonist and agonist activities, particularly in relation to cannabinoid receptors. Research demonstrates the potential for these compounds in pharmacotherapy and abuse issues (Aceto et al., 2001).

Synthesis of Novel Heterocycles

Efforts have been made in synthesizing novel heterocycles containing both piperidine and pyridine rings, which is challenging due to the inefficient synthetic process. Zhang et al. (2020) reported an efficient method for synthesizing these heterocycles (Zhang et al., 2020).